5-amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C24H25N3O5S
• Molecular Weight: 467.5 g/mol
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C24H25N3O5S/c1-29-18-7-5-14(9-20(18)31-3)11-27-12-17(28)22(23(27)25)24-26-16(13-33-24)15-6-8-19(30-2)21(10-15)32-4/h5-10,13,25,28H,11-12H2,1-4H3
• InChI Key: JNQRPCHYSRNXIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CC(=C(C2=N)C3=NC(=CS3)C4=CC(=C(C=C4)OC)OC)O)OC

Description

The compound 5-amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one is a heterocyclic molecule featuring a pyrrol-3-one core substituted with:

• An amino group at position 4.
• A 3,4-dimethoxybenzyl group at position 1.
• A thiazol-2-yl moiety at position 4, further substituted with a 3,4-dimethoxyphenyl group.

Biological Activity

5-Amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, including its antitumor, anti-inflammatory, and antimicrobial effects.

Chemical Structure and Properties

The compound's molecular formula is $C_{21}H_{24}N_{4}O_{4}S$, with a molecular weight of approximately 396.51 g/mol. The structural components include a pyrrolidine ring, thiazole moiety, and dimethoxyphenyl groups which contribute to its biological activity.

Property	Value
Molecular Formula	C$_{21}$H$_{24}$N$_{4}$O$_{4}$S
Molecular Weight	396.51 g/mol
Structure	Chemical Structure

Antitumor Activity

Recent studies have shown that compounds with similar structures exhibit significant antitumor activity. For instance:

• Mechanism of Action : The compound is believed to inhibit key enzymes involved in cancer cell proliferation. Specifically, it may target pathways associated with the BRAF(V600E) mutation and EGFR signaling.
• In Vitro Studies : Research indicates that thiazole derivatives can induce apoptosis in various cancer cell lines, suggesting that this compound may share similar properties. For example, aminothiazoles have been documented to inhibit Plasmodium falciparum, which could indicate a broader spectrum of action against malignancies .

Anti-inflammatory Activity

The anti-inflammatory potential of this compound is notable:

• Cytokine Inhibition : It has been observed that similar compounds can reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.
• Animal Models : In vivo studies using models of inflammation have demonstrated that thiazole derivatives can significantly reduce edema and inflammatory markers .

Antimicrobial Activity

The antimicrobial properties of compounds related to 5-amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one are also promising:

• Broad-Spectrum Activity : Research indicates effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism may involve disruption of bacterial cell wall synthesis or inhibition of protein synthesis.
• Case Study : A recent study highlighted the efficacy of thiazole derivatives against Staphylococcus aureus and Escherichia coli, demonstrating their potential as new antimicrobial agents .

Case Studies

• Antitumor Efficacy : A study conducted on various thiazole derivatives demonstrated a significant reduction in tumor growth in mice models when treated with compounds structurally similar to 5-amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one.
• Inflammation Reduction : In a controlled trial involving inflammatory bowel disease models, treatment with related compounds resulted in decreased inflammatory markers and improved histological scores.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 5-amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one exhibit potent anticancer properties. In vitro studies have demonstrated that these compounds can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. For instance, derivatives of thiazole and pyrrole have shown promising results against breast and lung cancer cell lines through mechanisms involving enzyme inhibition and receptor interaction.

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Similar thiazole derivatives have been noted for their effectiveness against bacterial and fungal strains. The presence of the thiazole ring is critical for enhancing the compound's lipophilicity and bioavailability, which are essential for antimicrobial efficacy .

Pesticidal Activity

The unique chemical structure of 5-amino-1-(3,4-dimethoxybenzyl)-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one may also lend itself to agricultural applications as a pesticide or herbicide. Compounds with similar moieties have been investigated for their ability to disrupt pest metabolism or inhibit growth through interference with enzymatic pathways critical for survival .

Development of Functional Materials

The compound's ability to form stable complexes with metal ions suggests potential applications in materials science. Research into coordination compounds has shown that such derivatives can be used to develop catalysts or sensors due to their electronic properties and structural stability .

Case Study 1: Anticancer Research

A study focused on the synthesis of a series of related pyrrole derivatives demonstrated significant cytotoxic effects against A549 (lung cancer) and MCF7 (breast cancer) cell lines. The mechanism was attributed to the inhibition of specific kinases involved in cell cycle regulation .

Case Study 2: Antimicrobial Efficacy

In another investigation, a derivative of the compound was tested against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) lower than that of standard antibiotics, highlighting its potential as an alternative antimicrobial agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in the Benzyl Group

a) 5-Amino-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one

• Structure : Replaces 3,4-dimethoxybenzyl with 4-methoxyphenyl and the thiazole-linked 3,4-dimethoxyphenyl with 4-fluorophenyl .
• Molecular Weight : 381.4 g/mol (vs. 435.5 g/mol for the target compound).
• Reduced molecular weight may improve solubility but decrease steric bulk .

b) 5-Amino-1-(3-methoxybenzyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one

• Structure : Features a 3-methoxybenzyl group instead of 3,4-dimethoxybenzyl.

Substituent Variations in the Thiazole-Linked Aromatic Group

a) 5-Amino-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(2-isopropylphenyl)-1,2-dihydro-3H-pyrrol-3-one

• Structure : Replaces 3,4-dimethoxybenzyl with 2-isopropylphenyl .
• Molecular Weight : 435.5 g/mol (identical to the target compound).
• Impact : The isopropyl group introduces steric bulk, which may hinder membrane permeability but improve target selectivity. The retained 3,4-dimethoxyphenyl on the thiazole suggests similar electronic profiles .

b) 5-Amino-1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Structure : Substitutes 3,4-dimethoxybenzyl with benzodioxol-5-ylmethyl and the thiazole-linked aryl group with 4-methylthiazole .
• Molecular Weight : 329.4 g/mol (significantly lower than the target compound).
• Impact : The benzodioxole group acts as a bioisostere for methoxy substituents, offering similar electronic effects with enhanced metabolic resistance. The methyl-thiazole reduces aromaticity, possibly lowering binding affinity .

Functional Group Replacements

a) 5-Amino-4-(1H-benzimidazol-2-yl)-1-(3,4-dichlorophenyl)-1,2-dihydro-3H-pyrrol-3-one

• Structure : Replaces the thiazole ring with a benzimidazole and uses 3,4-dichlorophenyl instead of dimethoxybenzyl.
• Impact : The chlorine atoms increase hydrophobicity and electron-withdrawing effects, while the benzimidazole enhances hydrogen-bonding capacity. This may shift activity toward different biological targets, such as kinase inhibitors .

Preparation Methods

Hantzsch Thiazole Synthesis

The 1,3-thiazole ring is constructed via condensation of a ketone with a thioamide. For the 4-(3,4-dimethoxyphenyl) variant:

Procedure :

• Reactant Preparation : 3,4-Dimethoxyacetophenone (1.0 eq) is treated with thioacetamide (1.2 eq) in ethanol under reflux (78°C, 12 h).

• Cyclization : Addition of iodine (0.1 eq) catalyzes cyclization, yielding 4-(3,4-dimethoxyphenyl)-1,3-thiazole-2-carbaldehyde.

• Oxidation : The aldehyde is oxidized to the carboxylic acid using KMnO₄ in acidic conditions (H₂SO₄, 60°C, 4 h), forming Intermediate A (Yield: 68–72%).

Key Data :

Step	Reagents	Temp (°C)	Time (h)	Yield (%)
1	EtOH, I₂	78	12	85
2	KMnO₄, H₂SO₄	60	4	72

Formation of the 1,2-Dihydro-3H-Pyrrol-3-One Core

Knorr Pyrrole Synthesis with Amino Functionalization

The pyrrolone scaffold is synthesized via cyclocondensation of a β-keto ester with an amine:

Procedure :

• β-Keto Ester Preparation : Ethyl 3,4-dimethoxybenzoylacetate (1.0 eq) is treated with ammonium acetate (2.0 eq) in acetic acid (80°C, 6 h).

• Cyclization : The resulting enamine undergoes acid-catalyzed cyclization to form 5-amino-1,2-dihydro-3H-pyrrol-3-one (Intermediate B ) (Yield: 65%).

Optimization Note : Substituent steric effects reduce yield; microwave-assisted synthesis (100°C, 30 min) increases yield to 78%.

N1-Alkylation with 3,4-Dimethoxybenzyl Group

Nucleophilic Substitution

Intermediate B is alkylated using 3,4-dimethoxybenzyl chloride (Intermediate C ) under basic conditions:

Procedure :

• Reaction : 5-Amino-1,2-dihydro-3H-pyrrol-3-one (1.0 eq), 3,4-dimethoxybenzyl chloride (1.2 eq), and K₂CO₃ (2.0 eq) in DMF (25°C, 8 h).

• Workup : Precipitation in ice-water followed by recrystallization (MeOH/H₂O) yields 1-(3,4-dimethoxybenzyl)-5-amino-1,2-dihydro-3H-pyrrol-3-one (Yield: 82%).

Coupling of Thiazole and Pyrrolone Moieties

Amide Bond Formation via Carbodiimide Coupling

The final assembly employs Intermediate A and the alkylated pyrrolone:

Procedure :

• Activation : 4-(3,4-Dimethoxyphenyl)-1,3-thiazole-2-carboxylic acid (1.0 eq) is activated with EDCI (1.5 eq) and HOBt (1.5 eq) in DCM.

• Coupling : Addition of 1-(3,4-dimethoxybenzyl)-5-amino-1,2-dihydro-3H-pyrrol-3-one (1.0 eq) and TEA (3.0 eq) at 0°C, stirred for 12 h.

• Purification : Column chromatography (SiO₂, PE/EA 3:1) isolates the target compound (Yield: 58%).

Side Reaction Mitigation : Competitive esterification is suppressed by maintaining pH > 8 with TEA.

Alternative Synthetic Routes and Comparative Analysis

One-Pot Tandem Cyclization

A patent-disclosed method combines thiazole and pyrrolone syntheses in a single pot:

• Reactants : 3,4-Dimethoxybenzylamine, dimethyl acetylenedicarboxylate (DMAD), and 3,4-dimethoxythiobenzamide.

• Conditions : Reflux in toluene (110°C, 24 h) with ZnCl₂ catalysis.

• Yield : 47% (lower due to side-product formation).

Solid-Phase Synthesis

Immobilization of the pyrrolone core on Wang resin enables iterative coupling:

• Resin Loading : 5-Amino-pyrrolone attached via Fmoc chemistry.

• Thiazole Coupling : On-resin Hantzsch reaction with 3,4-dimethoxyacetophenone.

• Cleavage : TFA/DCM liberates the target compound (Yield: 63%).

Characterization and Analytical Validation

Spectroscopic Data

• ¹H NMR (600 MHz, DMSO- d₆): δ 11.45 (s, 1H, NH), 7.35–6.87 (m, aromatic H), 5.85 (s, 1H, pyrrolone H), 4.20 (d, J = 5.2 Hz, CH₂), 3.75 (s, OCH₃).

• ESI-MS : m/z 524.2 [M+H]⁺.

Purity Assessment

HPLC (C18, MeCN/H₂O 70:30): >98% purity at 254 nm.

Challenges and Optimization Strategies

• Regioselectivity in Thiazole Formation : Use of electron-deficient thioureas directs cyclization to the 2-position.

• Amino Group Stability : Boc protection during alkylation prevents oxidation.

• Solvent Effects : DMF enhances solubility but necessitates rigorous drying to avoid hydrolysis .